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Compound of Interest

Compound Name: Deoxymethoxetamine

Cat. No.: B10823215 Get Quote

Disclaimer: Deoxymethoxetamine (DMXE) is a research chemical with limited available safety

and toxicological data.[1] As such, it must be handled with extreme caution, and for disposal

purposes, it should be treated as a hazardous substance.[2] The following procedures are

based on general best practices for the disposal of novel psychoactive substances and

laboratory chemicals in the absence of specific regulatory guidance. All disposal activities must

comply with local, state, and federal regulations.

Deoxymethoxetamine (DMXE) is a synthetic dissociative compound of the

arylcyclohexylamine class.[3] Due to its psychoactive properties and its structural similarity to

controlled substances like methoxetamine (MXE), it may be subject to regulations under laws

such as the Federal Analogue Act in the United States.[3] The toxicological properties of DMXE

have not been fully analyzed, and all chemicals may pose unknown hazards.[1][4] Therefore,

treating it as hazardous waste is a critical safety measure.[2]

Chemical and Physical Properties of
Deoxymethoxetamine
A summary of the known chemical and physical properties of DMXE is provided below. This

information is crucial for understanding its potential interactions and for proper handling during

the disposal process.
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Property Value

IUPAC Name
2-(ethylamino)-2-(3-methylphenyl)cyclohexan-1-

one[5]

Synonyms DMXE, 3D-MXE, 3'-methyl-2-oxo-PCE[6][7]

Molecular Formula C₁₅H₂₁NO[3]

Molecular Weight 231.33 g/mol [3][5]

CAS Number 2666932-45-0[6][8]

Solubility
DMSO: 10 mg/mlEthanol: 10 mg/mlDMF: 5

mg/mlPBS (pH 7.2): 5 mg/ml[1]

Appearance Crystalline Solid, Powder[1]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the necessary steps for the safe collection and disposal of

Deoxymethoxetamine waste in a laboratory setting.

Objective: To safely collect and manage DMXE waste (pure substance, solutions, and

contaminated materials) for final disposal by a certified entity.

Materials:

Personal Protective Equipment (PPE): Nitrile gloves, safety glasses/goggles, lab coat.

Designated Hazardous Waste Container: A sturdy, leak-proof container with a screw-top lid,

compatible with the chemical waste. Plastic is often preferred.[9]

Hazardous Waste Label.

Secondary Containment Bin.

Procedure:
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Preliminary Hazard Assessment:

Acknowledge that DMXE is a psychoactive arylcyclohexylamine with unknown long-term

toxicity.[7]

Note that some vendors indicate it can cause respiratory and eye irritation.[8]

Consult any available Safety Data Sheet (SDS), but be aware that for research chemicals,

these may be incomplete or classify the substance as "not classified" despite potential

hazards.[4] Treat the substance as hazardous regardless of SDS information.[2]

Wear Appropriate PPE:

Always wear a lab coat, safety glasses, and chemically resistant gloves when handling

DMXE or its waste containers.

Waste Collection and Segregation:

DO NOT dispose of DMXE down the sink or in the regular trash.[10] Discharging research

chemicals into the environment is prohibited.

Solid Waste: Place pure, unused, or expired DMXE powder directly into the designated

hazardous waste container.

Liquid Waste: Collect all solutions containing DMXE in the hazardous waste container.

Contaminated Materials: Any items with trace contamination (e.g., pipette tips, weighing

paper, gloves, vials) should also be placed in the solid hazardous waste container.

Empty Containers: The original DMXE container must be triple-rinsed before being

discarded. The first rinse must be collected and disposed of as hazardous waste.[11] After

rinsing and air-drying, obliterate or deface the label before disposing of the container in the

appropriate recycling or solid waste stream.[10][11]

Container Labeling and Storage:

Attach a hazardous waste label to the container as soon as the first waste is added.[2]
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The label must include the full chemical name "Deoxymethoxetamine," the concentration,

and the date accumulation started. Do not use abbreviations.[9]

Keep the waste container securely closed at all times, except when adding waste.[11]

Store the container in a designated "Satellite Accumulation Area" at or near the point of

generation.[9]

Place the container in a secondary containment bin to prevent spills.[11]

Arranging for Final Disposal:

Once the waste container is full or has been accumulating for a specified period (e.g., up

to 12 months, depending on institutional policy), contact your institution's Environmental

Health and Safety (EHS) department to request a waste pickup.[9][11]

The EHS office or a licensed hazardous waste contractor will transport the waste for final

disposal, typically via high-temperature incineration, which is the preferred method for

destroying controlled substances and research chemicals.[12]

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of

Deoxymethoxetamine in a research environment.
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Caption: DMXE Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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